Cas no 34916-68-2 (2-Chloro-4,5-dimethylpyrimidine)

2-Chloro-4,5-dimethylpyrimidine is a halogenated pyrimidine derivative characterized by its chloro and methyl substituents at the 2-, 4-, and 5-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries, where it is employed in the preparation of more complex heterocyclic systems. Its reactive chloro group facilitates nucleophilic substitution reactions, enabling further functionalization, while the dimethyl substitution pattern enhances stability and influences regioselectivity in subsequent transformations. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Its well-defined structure and reactivity make it a valuable building block for researchers developing novel bioactive molecules.

2-Chloro-4,5-dimethylpyrimidine structure

34916-68-2 structure

Product Name:2-Chloro-4,5-dimethylpyrimidine

CAS No:34916-68-2

MF:C₆H₇ClN₂

MW:142.586179971695

MDL:MFCD18377643

CID:295202

PubChem ID:12581784

Update Time:2025-06-07

2-Chloro-4,5-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4,5-dimethylpyrimidine
- Pyrimidine,2-chloro-4,5-dimethyl-
- 2-Chlor-4,5-dimethylpyrimidin
- 2-Chlor-4,5-dimethyl-pyrimidin
- 2-Chloro-4,5-dimethyl-pyrimidine
- AK126961
- KB-229595
- MDL： MFCD18377643
- Inchi： 1S/C6H7ClN2/c1-4-3-8-6(7)9-5(4)2/h3H,1-2H3
- InChI Key： DBQFXQNGQUPVER-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(C)C(C)=N1

Computed Properties

Exact Mass: 142.02991
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0

Experimental Properties

Density: 1.184±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 22.5-26 ºC
Boiling Point: 89 ºC (4 Torr)
Flash Point: 123.6±4.3 ºC,
Solubility: Slightly soluble (14 g/l) (25 º C),
PSA: 25.78

2-Chloro-4,5-dimethylpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM131850-1g	2-chloro-4,5-dimethylpyrimidine	34916-68-2	95%	1g	$356	2021-08-05
TRC	C596413-5mg	2-Chloro-4,5-dimethylpyrimidine	34916-68-2		5mg	$ 50.00	2022-06-06
TRC	C596413-10mg	2-Chloro-4,5-dimethylpyrimidine	34916-68-2		10mg	$ 70.00	2022-06-06
TRC	C596413-50mg	2-Chloro-4,5-dimethylpyrimidine	34916-68-2		50mg	$ 295.00	2022-06-06
abcr	AB511888-1 g	2-Chloro-4,5-dimethylpyrimidine; .	34916-68-2		1g	€503.70	2023-04-18
abcr	AB511888-5 g	2-Chloro-4,5-dimethylpyrimidine; .	34916-68-2		5g	€1,171.60	2022-03-01
Chemenu	CM131850-1g	2-chloro-4,5-dimethylpyrimidine	34916-68-2	95%	1g	$279	2023-02-17
Matrix Scientific	222605-1g	2-Chloro-4,5-dimethylpyrimidine, 95% min	34916-68-2	95%	1g	$756.00	2023-09-06
Matrix Scientific	222605-5g	2-Chloro-4,5-dimethylpyrimidine, 95% min	34916-68-2	95%	5g	$2646.00	2023-09-06
eNovation Chemicals LLC	D588933-1G	2-chloro-4,5-dimethylpyrimidine	34916-68-2	97%	1g	$335	2024-07-21

2-Chloro-4,5-dimethylpyrimidine Related Literature

1. Simple pyrimidines. Part XIII. The formation and hydrolysis of simple potassium pyrimidinesulphonates

D. J. Brown,J. A. Hoskins J. Chem. Soc. B 1971 2214